Cas no 1936-57-8 (4-methylaminophenol; sulfuric acid)

• Product Name: 4-methylaminophenol; sulfuric acid
• CAS No: 1936-57-8
• MF: C₇H₁₁NO₅S
• MW: 221.230941057205
• CID: 141879
• Update Time: 2024-01-25

4-methylaminophenol; sulfuric acid Chemical and Physical Properties

Names and Identifiers

• 4-methylaminophenol, sulfuric acid
• 4-methylaminophenol
• ARMOL
• ECOL(R)
• ELON
• GENOL
• METHOL
• METOL(TM)
• PHOTO-REX(R)
• PICTOL(TM)
• PLANETOL
• sulfuric acid
• BIS-(N-METHYL-4-HYDROXYANILINIUM) SULFATE
• P-METHYLAMINOPHENOL SULFATE
• P-METHYLAMINOPHENOL SULPHATE
• P-HYDROXYMETHYLANILINE SULFATE
• 4-methylaminophenol; sulfuric acid

• Inchi： 1S/C7H9NO.H2O4S/c1-8-6-2-4-7(9)5-3-6;1-5(2,3)4/h2-5,8-9H,1H3;(H2,1,2,3,4)
• InChI Key： OHYPPUOVSUINHM-UHFFFAOYSA-N
• SMILES： N(C1C=CC(O)=CC=1)C.S(O)(O)(=O)=O

Computed Properties

• Exact Mass: 344.10400
• Monoisotopic Mass: 221.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2

Experimental Properties

• Density: 1.577
• Melting Point: 260 °C (dec.)(lit.)
• Boiling Point: 262.7ºC at 760mmHg
• Flash Point: 148.6ºC
• Solubility: H2O: 50 mg/mL, clear
• PSA: 147.50000
• LogP: 3.44180

4-methylaminophenol; sulfuric acid Security Information

• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-43-48/22-50/53
• Safety Instruction： 36/37-46-60-61
• FLUKA BRAND F CODES：8
• RTECS：SL8650000
• Hazardous Material Identification：
• Risk Phrases：R22; R43; R48/22; R50/53
• Storage Condition：-20ºC